Cas no 2228915-20-4 (5-2-(aminooxy)propan-2-yl-2-nitrophenol)

• Product Name: 5-2-(aminooxy)propan-2-yl-2-nitrophenol
• CAS No: 2228915-20-4
• MF: C₉H₁₂N₂O₄
• MW: 212.202582359314
• CID: 6435331
• PubChem ID: 165717148
• Update Time: 2025-05-24

5-2-(aminooxy)propan-2-yl-2-nitrophenol Chemical and Physical Properties

Names and Identifiers

• 5-2-(aminooxy)propan-2-yl-2-nitrophenol
• 5-[2-(aminooxy)propan-2-yl]-2-nitrophenol
• 2228915-20-4
• EN300-1815649

• Inchi： 1S/C9H12N2O4/c1-9(2,15-10)6-3-4-7(11(13)14)8(12)5-6/h3-5,12H,10H2,1-2H3
• InChI Key： RYOKPHACMPPBBN-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C1C=CC(=C(C=1)O)[N+](=O)[O-])N

Computed Properties

• Exact Mass: 212.07970687g/mol
• Monoisotopic Mass: 212.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 101Ų

Additional information on 5-2-(aminooxy)propan-2-yl-2-nitrophenol

Comprehensive Overview of 5-2-(Aminooxy)propan-2-yl-2-nitrophenol (CAS No. 2228915-20-4): Properties, Applications, and Innovations

The compound 5-2-(aminooxy)propan-2-yl-2-nitrophenol (CAS No. 2228915-20-4) is a specialized chemical entity that has garnered significant attention in recent years due to its unique structural features and potential applications in various scientific fields. This nitrophenol derivative is characterized by the presence of an aminooxy functional group, which imparts distinct reactivity and utility in synthetic chemistry and material science. Researchers and industry professionals are increasingly exploring its role in bioconjugation, pharmaceutical intermediates, and advanced material synthesis, making it a subject of growing interest in both academic and industrial settings.

One of the key attributes of 5-2-(aminooxy)propan-2-yl-2-nitrophenol is its versatility as a crosslinking agent. The aminooxy group enables efficient coupling with carbonyl-containing molecules, a property highly valued in the development of biocompatible polymers and drug delivery systems. Recent studies highlight its potential in creating pH-responsive materials, which align with the current trend toward smart therapeutics and targeted drug release. This aligns with the rising demand for precision medicine solutions, a topic frequently searched in scientific databases and AI-driven research platforms.

In the context of green chemistry, 5-2-(aminooxy)propan-2-yl-2-nitrophenol has been investigated for its role in catalytic applications. Its nitrophenol moiety can participate in redox reactions, making it a candidate for sustainable catalysis. This is particularly relevant given the increasing focus on environmentally friendly synthesis methods, a hot topic in both academic research and industrial process optimization. Searches for terms like "green catalysts" and "eco-friendly chemical synthesis" have surged, reflecting the broader shift toward sustainable practices.

Another area where 5-2-(aminooxy)propan-2-yl-2-nitrophenol shows promise is in the field of diagnostic imaging. The compound’s ability to form stable conjugates with fluorescent probes and contrast agents has been explored for bioimaging applications. This ties into the growing interest in non-invasive diagnostics and molecular imaging, topics frequently queried in medical and biochemical research circles. The compound’s structural tunability allows for customization to meet specific imaging requirements, a feature highly sought after in modern biomedical engineering.

From a synthetic perspective, 5-2-(aminooxy)propan-2-yl-2-nitrophenol offers advantages in step-economy and functional group compatibility. Its synthesis typically involves protection-deprotection strategies to preserve the reactive aminooxy group, a methodology widely discussed in organic chemistry forums and patent literature. The compound’s nitrophenol backbone also provides opportunities for further derivatization, enabling the creation of libraries of related compounds for high-throughput screening in drug discovery.

In conclusion, 5-2-(aminooxy)propan-2-yl-2-nitrophenol (CAS No. 2228915-20-4) represents a multifaceted chemical tool with applications spanning materials science, pharmaceuticals, and diagnostics. Its unique combination of reactivity and structural flexibility positions it as a valuable asset in addressing contemporary challenges in chemical research and industrial innovation. As interest in tailored chemical solutions continues to grow, this compound is likely to remain a focal point for researchers and developers alike.